Cas no 1017778-58-3 (2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone)
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone is a fluorinated aromatic ketone characterized by its electron-withdrawing trifluoromethyl and fluorine substituents. These functional groups enhance its reactivity in nucleophilic substitution and condensation reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's high electrophilicity, driven by the strong inductive effects of the trifluoromethyl groups, facilitates efficient carbon-carbon bond formation. Its stability under a range of reaction conditions and compatibility with organometallic reagents further broaden its utility in fine chemical manufacturing. The fluorine substitution also imparts improved metabolic stability in bioactive molecules derived from this intermediate.
1017778-58-3 structure
Product Name:2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone
CAS No:1017778-58-3
MF:C10H5F7O
MW:274.134927511215
MDL:MFCD09258676
CID:2604835
PubChem ID:46737588
Update Time:2025-10-29
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone
- MFCD09258676
- SCHEMBL6910600
- AKOS015956788
- 1-[2-fluoro-4,6-bis(trifluoromethyl)phenyl]ethan-1-one
- JS-4659
- 1017778-58-3
- DTXSID901222450
- CS-0321540
- 2''-FLUORO-4'',6''-BIS(TRIFLUOROMETHYL)ACETOPHENONE
- 1-[2-fluoro-4,6-bis(trifluoromethyl)phenyl]ethanone
- 1-(2-Fluoro-4,6-bis(trifluoromethyl)phenyl)ethanone
- 1-(2-Fluoro-4,6-bis(trifluoromethyl)phenyl)ethan-1-one
-
- MDL: MFCD09258676
- Inchi: 1S/C10H5F7O/c1-4(18)8-6(10(15,16)17)2-5(3-7(8)11)9(12,13)14/h2-3H,1H3
- InChI Key: LZFMZERKIQUOIX-UHFFFAOYSA-N
- SMILES: FC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1C(C)=O
Computed Properties
- Exact Mass: 274.02286191g/mol
- Monoisotopic Mass: 274.02286191g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302241-1g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone |
1017778-58-3 | 98% | 1g |
£60.00 | 2025-02-21 | |
| Apollo Scientific | PC302241-5g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone |
1017778-58-3 | 98% | 5g |
£248.00 | 2025-02-21 | |
| Apollo Scientific | PC302241-10g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone |
1017778-58-3 | 98% | 10g |
£446.00 | 2025-02-21 | |
| TRC | F106990-250mg |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone |
1017778-58-3 | 250mg |
$ 190.00 | 2022-06-05 | ||
| TRC | F106990-500mg |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone |
1017778-58-3 | 500mg |
$ 305.00 | 2022-06-05 | ||
| abcr | AB331972-1 g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone; 97% |
1017778-58-3 | 1g |
€146.80 | 2022-06-10 | ||
| abcr | AB331972-5 g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone; 97% |
1017778-58-3 | 5g |
€481.40 | 2022-06-10 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31585-1g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone, 97% |
1017778-58-3 | 97% | 1g |
¥3957.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31585-250mg |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone, 97% |
1017778-58-3 | 97% | 250mg |
¥1185.00 | 2023-03-15 | |
| abcr | AB331972-1g |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone, 97%; . |
1017778-58-3 | 97% | 1g |
€146.60 | 2025-04-22 |
2'-Fluoro-4',6'-bis(trifluoromethyl)acetophenone Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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